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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of
TEGOSOFT® 189, chemically known as Isononyl Isononanoate. While specific quantitative
solubility data is not publicly available, this document synthesizes qualitative information from
various sources to guide formulation development. It also outlines a general experimental
protocol for determining solubility and presents a logical workflow for solvent selection.

Core Concepts: Understanding the Solubility of
TEGOSOFT® 189

TEGOSOFT® 189 is a highly branched, low-molecular-weight emollient ester.[1] Its chemical
structure, an ester of isononanoic acid and isononyl alcohol, results in a non-polar nature,
which dictates its solubility profile.[2] Generally, it is characterized by its poor solubility in water
and high solubility in organic solvents and oils.[2][3] This makes it a versatile ingredient in a
wide array of cosmetic and pharmaceutical applications, where it functions as an emollient,
skin-conditioning agent, and solvent.[4]

Qualitative Solubility Profile

Based on available technical literature, the solubility of TEGOSOFT® 189 can be summarized
as follows:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1169835?utm_src=pdf-interest
http://cosmetoscope.com/2017/02/isononyl-isononanoate/
https://www.atamanchemicals.com/isononyl-isononanoate_u32221/
https://www.atamanchemicals.com/isononyl-isononanoate_u32221/
https://rawsource.com/product/isononyl-isononanoate/
https://www.specialchem.com/cosmetics/inci-ingredients/isononyl-isononanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvent Class Solubility Description Reference
Water Insoluble/Poorly soluble [2][3]
) ) Soluble / Excellent

Oils (Mineral and Vegetable) o [1114]
Compatibility
Soluble / Excellent

Esters L [1103114]
Compatibility

Volatile Silicones Excellent Compatibility [1][4]

Organic Solvents (General) Highly Soluble [2]

Note: The term "soluble" or "compatible" in this context generally implies miscibility at typical
formulation concentrations.

Experimental Protocol for Solubility Determination

While a specific, standardized protocol for TEGOSOFT® 189 was not found, a general
methodology for determining the solubility of an organic compound like an emollient ester in
various organic solvents can be described. This protocol is based on common laboratory
practices for solubility testing.

Objective: To determine the solubility of TEGOSOFT® 189 in a selection of organic solvents at
a specified temperature (e.g., 25°C).

Materials:
e TEGOSOFT® 189 (Isononyl Isononanoate)

e Arange of organic solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone, hexane,
cyclomethicone, mineral oil)

e Analytical balance
e Volumetric flasks

e Vials or test tubes with closures
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Magnetic stirrer and stir bars or a vortex mixer

Constant temperature bath or incubator

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for quantification (e.g., Gas Chromatograph with Flame lonization
Detector (GC-FID) or a calibrated viscometer/densitometer)

Procedure:

» Preparation of Saturated Solutions:

o

Add an excess amount of TEGOSOFT® 189 to a known volume of each selected organic
solvent in a series of vials. The excess is crucial to ensure saturation.

o

Seal the vials to prevent solvent evaporation.

[¢]

Place the vials in a constant temperature bath set to the desired temperature (e.g., 25°C).

[¢]

Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Separation of Undissolved Solute:

o After the equilibration period, allow the vials to stand undisturbed in the constant
temperature bath for a sufficient time to allow the undissolved TEGOSOFT® 189 to settle.

o Carefully extract a clear aliquot of the supernatant (the saturated solution) using a syringe.

o Filter the aliquot through a syringe filter compatible with the solvent to remove any
remaining suspended particles.

¢ Quantification of Solute:

o Accurately weigh a specific volume of the filtered saturated solution.
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o Evaporate the solvent under controlled conditions (e.g., using a rotary evaporator or a
stream of inert gas) to leave behind the dissolved TEGOSOFT® 189.

o Weigh the residue. The solubility can then be calculated in terms of mass per volume of

solvent (e.g., g/100 mL).

o Alternatively, for a more precise quantification, a pre-calibrated analytical method such as
GC-FID can be used to determine the concentration of TEGOSOFT® 189 in the filtered

saturated solution.
o Data Reporting:

o Express the solubility as a quantitative value (e.g., g/100 mL, % w/w) for each solvent at

the specified temperature.

Logical Workflow for Solvent Selection

The following diagram illustrates a logical workflow for selecting a suitable organic solvent for
TEGOSOFT® 189 based on formulation requirements.
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Caption: Logical workflow for selecting a suitable solvent for TEGOSOFT® 189.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1169835#tegosoft-189-solubility-in-different-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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